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Compound of Interest

Compound Name: KTX-612

Cat. No.: B15609924

Get Quote

Disclaimer: No specific safety data sheet or disposal information was found for a substance

named "KTX-612." The following procedures are based on the safety data sheet for a similarly

named product, "KT Degreaser," and should be used as a guideline only. Always refer to the

specific safety data sheet (SDS) for any chemical you are working with to ensure safe handling

and disposal.

This document provides essential safety and logistical information for the handling and disposal

of materials similar to KTX-612, based on the properties of KT Degreaser. The information is

intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
The primary hazards associated with KT Degreaser are summarized below. This information is

derived from its classification under Regulation (EC) No 1272/2008.
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Hazard Class Hazard Statement GHS Pictogram

Eye Damage/Irritation
H318: Causes serious eye

damage.
GHS05

Carcinogenicity
H351: Suspected of causing

cancer.
GHS08

Specific Target Organ Toxicity

(Single Exposure)

H336: May cause drowsiness

or dizziness.
GHS07

Aspiration Hazard
H304: May be fatal if

swallowed and enters airways.
GHS08

Hazardous to the Aquatic

Environment (Chronic)

H411: Toxic to aquatic life with

long lasting effects.
GHS09

Personal Protective Equipment (PPE) and
Precautionary Measures
To ensure personal safety and minimize environmental exposure, the following personal

protective equipment and precautionary measures are mandatory when handling substances

with hazards similar to KT Degreaser.

Engineering Controls:

Use only in well-ventilated areas.[1]

Ensure good ventilation/exhaustion at the workplace.[2]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

Skin Protection: Wear chemical-resistant protective gloves. Standard protective clothing and

chemical-resistant safety shoes or boots are also recommended.[1][2]

Respiratory Protection: Avoid breathing mist, vapors, or spray.[3] If ventilation is inadequate,

use a respiratory protective device against the effects of fumes/dust/aerosol.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25484A.pdf
https://ctc-chemtec.de/wp-content/uploads/2020/12/KT-Plus_GB.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25484A.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25484A.pdf
https://ctc-chemtec.de/wp-content/uploads/2020/12/KT-Plus_GB.pdf
https://ctc-chemtec.de/wp-content/uploads/2020/12/Degreaser_GB.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25484A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Hygiene:

Do not eat, drink, or smoke when using this product.[1]

Wash hands before breaks and at the end of work.[1][2]

Immediately remove all soiled and contaminated clothing.[1]

Disposal Procedures
Proper disposal is critical to prevent harm to human health and the environment. The following

step-by-step procedures should be followed.

1. Waste Identification and Segregation:

Identify the waste material as hazardous due to its carcinogenicity, aspiration toxicity, and

aquatic toxicity.

Segregate the waste from non-hazardous laboratory waste. Keep in original or other

suitable, tightly closed containers.[4]

2. Spill and Leak Management:

In case of a spill, wear appropriate PPE and ensure the area is well-ventilated.[3]

Shut off leaks if possible without personal risk.[3]

Contain the spilled material using inert absorbent materials like sand, diatomite, or universal

binders.[1][2]

Prevent the spill from entering drains, surface water, or groundwater.[3]

Collect the absorbed material and place it in a suitable container for disposal.

3. Final Disposal:

Dispose of the waste material and any contaminated absorbent material as hazardous

waste.
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Follow all local, state, and federal regulations for hazardous waste disposal.

Do not allow the product to be released into the environment.[3] Contaminated firefighting

water must be collected separately and not enter drains.[3]

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting due

to the risk of aspiration.[3]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[3]

If Inhaled: Move the exposed individual to fresh air and keep them in a comfortable position

for breathing.
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KTX-612 Waste Disposal Workflow

Identify Waste as Hazardous

Segregate from Non-Hazardous Waste

Store in Labeled, Sealed Container

Spill or Leak Occurs

Contain Spill with Inert Absorbent

Yes

Dispose of as Hazardous Waste via Certified Vendor

No

Collect and Containerize Contaminated Material

Consult SDS and Follow Local Regulations

Click to download full resolution via product page

Caption: KTX-612 Hazardous Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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